Cas no 84863-83-2 (2,3-Dichlorobenzene-1-carbothioamide)

• Product Name: 2,3-Dichlorobenzene-1-carbothioamide
• CAS No: 84863-83-2
• MF: C₇H₅Cl₂NS
• MW: 206.092298269272
• MDL: MFCD00221163
• CID: 90896
• PubChem ID: 2799029
• Update Time: 2025-09-26

2,3-Dichlorobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichlorothiobenzamide
• 2,3-Dichlorobenzene-1-carbothioamide
• 2,3-dichlorobenzenecarbothioamide
• AKOS009158308
• 84863-83-2
• DTXSID10384045
• FT-0609553
• SCHEMBL3537227
• dichlorothiobenzamide
• SB77944
• AC-22913
• 2,3-Dichlorothiobenzamide, AldrichCPR
• AS-44303
• MFCD00221163
• EN300-1982053
• PRRMJTDPKZBCCQ-UHFFFAOYSA-N
• A24592
• 2,3-dichloro-thiobenzamide
• 2,3-dichlorobenzothioamide
• A10492
• DB-019725

• MDL： MFCD00221163
• Inchi： 1S/C7H5Cl2NS/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,(H2,10,11)
• InChI Key： PRRMJTDPKZBCCQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(N)=S)Cl

Computed Properties

• Exact Mass: 204.95200
• Monoisotopic Mass: 204.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 58.1A^2

Experimental Properties

• Color/Form: Yellow crystal powder
• Density: 1.473
• Melting Point: 121-123 ºC
• Boiling Point: 327.7±52.0 °C at 760 mmHg
• Flash Point: 152.0±30.7 °C
• Refractive Index: 1.669
• PSA: 58.11000
• LogP: 3.32790
• Solubility: Insoluble in water

2,3-Dichlorobenzene-1-carbothioamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN2811
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S22;S26;S36/37/39
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides